Antibiotic K 4
Overview
Description
Antibiotic K 4 is a novel inhibitor of angiotensin I converting enzyme produced by Actinomadura spiculosospora.
Scientific Research Applications
Adjuvant to Enhance Antibiotic Efficacy : Alkylresorcinols, particularly 4-hexylresorcinol (4-HR), have been studied for their potential as antibiotic adjuvants. They can significantly enhance the antimicrobial activity of various antibiotics, effectively combating bacterial strains such as E. coli, S. aureus, and K. pneumoniae. The use of 4-HR as an adjuvant has shown efficacy in in vivo models, such as in a mouse model of K. pneumoniae-induced sepsis (Nikolaev et al., 2020).
Combating Drug-Resistant Gram-negative Bacteria : Research on the combination of antimicrobial peptides K4 with traditional antibiotics demonstrated synergistic or additive antibacterial effects, especially against antibiotic-resistant bacteria. This combination approach helps in reducing the generation of bacterial resistance, making it a promising strategy against drug-resistant Gram-negative bacteria (Zhang et al., 2022).
Antibacterial Properties in Veterinary Applications : The antibacterial properties of dermaseptin S4 derivatives, such as K4K20-S4, have been explored for their potential in treating infections caused by multidrug-resistant bacteria. These peptides showed effective bactericidal activity in vitro and reduced bacterial load in a mouse model of infection (Navon-Venezia et al., 2002).
Potential Probiotic for Pharyngeal Mucosa : Research on oral bacteria as potential probiotics for the pharyngeal mucosa included Streptococcus salivarius strain K12. These strains showed efficient binding to human epithelial pharyngeal cells and antagonized pathogen adhesion and growth, suggesting their potential as pharyngeal probiotic candidates (Guglielmetti et al., 2010).
Antibiotic Resistance Studies : Studies on antibiotic resistance, such as those involving carbapenemase-producing strains (e.g., KPC, Klebsiella pneumoniae), have highlighted the global challenges posed by antibiotic-resistant bacteria. These studies emphasize the need for new therapeutic strategies and the importance of understanding resistance mechanisms (Walsh, 2010).
properties
CAS RN |
84890-90-4 |
|---|---|
Molecular Formula |
C23H32N3O6P |
Molecular Weight |
477.5 g/mol |
IUPAC Name |
[(1R)-2-(4-hydroxyphenyl)-1-[[(2S)-1-[[(2S)-3-methyl-2-(methylamino)butanoyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]ethyl]phosphonic acid |
InChI |
InChI=1S/C23H32N3O6P/c1-15(2)21(24-3)23(29)26-22(28)19(13-16-7-5-4-6-8-16)25-20(33(30,31)32)14-17-9-11-18(27)12-10-17/h4-12,15,19-21,24-25,27H,13-14H2,1-3H3,(H,26,28,29)(H2,30,31,32)/t19-,20+,21-/m0/s1 |
InChI Key |
MWACDKDUEPIRCE-HBMCJLEFSA-N |
Isomeric SMILES |
CC(C)[C@@H](C(=O)NC(=O)[C@H](CC1=CC=CC=C1)N[C@@H](CC2=CC=C(C=C2)O)P(=O)(O)O)NC |
SMILES |
CC(C)C(C(=O)NC(=O)C(CC1=CC=CC=C1)NC(CC2=CC=C(C=C2)O)P(=O)(O)O)NC |
Canonical SMILES |
CC(C)C(C(=O)NC(=O)C(CC1=CC=CC=C1)NC(CC2=CC=C(C=C2)O)P(=O)(O)O)NC |
Appearance |
Solid powder |
Other CAS RN |
84890-90-4 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Antibiotic K 4; I5B1; I5-B1; I5 B1; K-4; K4; K 4; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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